Cas no 53178-02-2 (4H-1-Benzopyran-4-one, 8-α-D-glucopyranosyl-7-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)- (9CI))

• Product name: 4H-1-Benzopyran-4-one, 8-α-D-glucopyranosyl-7-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)- (9CI)
• CAS No: 53178-02-2
• MF: C₂₈H₃₂O₁₆
• MW: 624.544090270996
• CID: 2710828

4H-1-Benzopyran-4-one, 8-α-D-glucopyranosyl-7-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 8-α-D-glucopyranosyl-7-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)- (9CI)
• Knautoside
• Knoutinoside
• Episcoparin 7-O-glucoside

• Inchi： 1S/C28H32O16/c1-40-14-4-9(2-3-10(14)31)13-5-11(32)18-12(33)6-15(43-28-25(39)23(37)21(35)17(8-30)44-28)19(26(18)41-13)27-24(38)22(36)20(34)16(7-29)42-27/h2-6,16-17,20-25,27-31,33-39H,7-8H2,1H3
• InChI Key： GVJBNBZWSMBQGX-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C2OC3C(=C(C=C(C=3C3C(O)C(O)C(O)C(CO)O3)OC3C(O)C(O)C(O)C(CO)O3)O)C(=O)C=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• XLogP3: -2.041

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides